Cas no 7005-18-7 (2-amino-4-methylsulfanyl-butanoic acid)

• Product Name: 2-amino-4-methylsulfanyl-butanoic acid
• CAS No: 7005-18-7
• MF: C₅H₁₁NO₂S
• MW: 149.21134018898
• CID: 974550
• Update Time: 2025-04-19

2-amino-4-methylsulfanyl-butanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methylsulfanyl-butanoic acid
• 2-Ammonio-4-(methylsulfanyl)butanoate
• D-METHIONINE

• Inchi： 1S/C5H11NO2S/c1-9-3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)
• InChI Key： FFEARJCKVFRZRR-UHFFFAOYSA-N
• SMILES： CSCCC(C(=O)O)N

Computed Properties

• Exact Mass: 149.05113
• Monoisotopic Mass: 149.051049
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 97
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.9
• Topological Polar Surface Area: 88.6

Experimental Properties

• Melting Point: 280-282 deg C (decomposes, sealed capillary)
• Boiling Point: 181 deg C (decomposes)
• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Methionine and derivatives